N-(3,5-difluorophenyl)-3-(phenylthio)propanamide

• IUPAC Name: N-(3,5-difluorophenyl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C15H13F2NOS/c16-11-8-12(17)10-13(9-11)18-15(19)6-7-20-14-4-2-1-3-5-14/h1-5,8-10H,6-7H2,(H,18,19)
• InChI Key: FKMKRSXULVHUFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=CC(=CC(=C2)F)F
• Molecular Formula: C15H13F2NOS
• Molecular Weight: 293.3 g/mol

Description

N-(3,5-difluorophenyl)-3-(phenylthio)propanamide, commonly known as DFTP, is a chemical compound that has attracted significant attention in recent years due to its potential applications in scientific research. DFTP is a synthetic compound that has been developed as a tool for studying the function of certain proteins in the body.

Mechanism of Action

DFTP works by binding to the ATP-binding site of Hsp90, thereby inhibiting its function. Hsp90 is a critical protein in the body that is involved in the folding and stabilization of other proteins. By inhibiting Hsp90, DFTP can disrupt the function of other proteins that rely on Hsp90 for stability, leading to a range of cellular effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFTP are complex and depend on the specific proteins being affected by Hsp90 inhibition. In general, DFTP has been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent. Additionally, DFTP has been shown to inhibit the growth of certain bacteria, suggesting that it may have potential as an antibiotic.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFTP in lab experiments is its specificity for Hsp90. Unlike other Hsp90 inhibitors, DFTP does not affect the function of other proteins in the body, making it a useful tool for studying the specific effects of Hsp90 inhibition. However, one limitation of using DFTP is its relatively low potency compared to other Hsp90 inhibitors. This can make it challenging to achieve the desired level of Hsp90 inhibition in lab experiments.

Future Directions

There are several future directions for research on DFTP. One area of interest is the development of more potent Hsp90 inhibitors based on the structure of DFTP. Additionally, there is interest in studying the effects of Hsp90 inhibition on specific cellular processes, such as autophagy and protein degradation. Finally, there is potential for the use of DFTP as a therapeutic agent in the treatment of cancer and bacterial infections.

Scientific Research Applications

DFTP has been used extensively in scientific research as a tool for studying the function of certain proteins in the body. Specifically, DFTP has been shown to be a potent inhibitor of the protein Hsp90, which is involved in cell signaling and regulation. By inhibiting Hsp90, DFTP can be used to study the effects of Hsp90 inhibition on cellular processes such as proliferation, differentiation, and apoptosis.